molecular formula C5H11NO3 B8757643 2-Methyl-2-nitrobutan-1-ol CAS No. 77392-55-3

2-Methyl-2-nitrobutan-1-ol

Cat. No.: B8757643
CAS No.: 77392-55-3
M. Wt: 133.15 g/mol
InChI Key: SEAMRWZKMYUKOI-UHFFFAOYSA-N
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Description

2-Methyl-2-nitrobutan-1-ol is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

77392-55-3

Molecular Formula

C5H11NO3

Molecular Weight

133.15 g/mol

IUPAC Name

2-methyl-2-nitrobutan-1-ol

InChI

InChI=1S/C5H11NO3/c1-3-5(2,4-7)6(8)9/h7H,3-4H2,1-2H3

InChI Key

SEAMRWZKMYUKOI-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2-liter 3-neck flask is equipped with a mechanical stirrer, a reflux condenser with a nitrogen bubbler, an addition funnel and a temperature controller with heating mantle and thermocouple. The flask is charged with aqueous formaldehyde solution (420 mL, 37% active, 5.64 mol) and 4 mL triethylamine catalyst. The addition funnel is charged with 2-nitrobutane (554.1 g, 5.37 mol). The 2-nitrobutane is added dropwise, over a period of 7 hours to the formaldehyde solution, which is being stirred under nitrogen. The reaction is maintained at 40° C. during the addition. After all the 2-nitrobutane is added, the turbid mixture is warmed to 45° C. for 30 min, and then heating and stirring are discontinued overnight. If a GC analysis indicates the reaction is not yet complete; an additional 10.9 g aqueous formaldehyde is added and the mixture stirred at 45° C. for 2.5 hours. Upon cooling to room temperature, the reaction mass separates into an oil layer with a smaller, separate water layer. The oil layer is collected (1022.8 g, 97.9% of theory) and GC indicates 94.8% purity. The oil is used without further purification.
Quantity
420 mL
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reactant
Reaction Step One
Quantity
4 mL
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catalyst
Reaction Step One
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554.1 g
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
10.9 g
Type
reactant
Reaction Step Five

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